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Introduction

Disperse dyes are a class of non-ionic, sparingly water-soluble colorants primarily used for

dyeing hydrophobic synthetic fibers such as polyester, nylon, and cellulose acetate.[1][2] The

dyeing mechanism involves the transfer of dye molecules from a fine aqueous dispersion into

the amorphous regions of the fiber.[3][4] This process is facilitated by high temperatures, which

swell the fiber structure, allowing the small, non-polar dye molecules to diffuse and establish

van der Waals forces and hydrophobic bonds within the polymer matrix.[1][5] The most

common industrial method is high-temperature exhaust dyeing, which takes place in

pressurized machines at temperatures between 120°C and 130°C to ensure efficient dye

penetration and fixation, resulting in excellent color fastness.[6][7]

I. Experimental Protocols
Fabric Preparation (Scouring)
Before dyeing, it is critical to remove any oils, finishing agents, dust, or dirt from the polyester

fabric to ensure uniform dye uptake.[8][9]

Objective: To prepare the fabric for dyeing by removing impurities.

Procedure:

Prepare a scouring bath containing a non-ionic detergent (e.g., Synthrapol, 5 ml/L) and

soda ash (1-2 g/L).[8][9]
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Immerse the fabric in the bath at a liquor ratio of 15:1.[10]

Heat the bath to 60-70°C and maintain for 15-20 minutes with gentle stirring.[8]

Rinse the fabric thoroughly with warm water, followed by a final cold water rinse to remove

all scouring agents.[8]

High-Temperature Exhaust Dyeing Protocol
This protocol details the standard high-temperature, high-pressure (HT-HP) exhaust method for

dyeing polyester fabrics.[9]

Objective: To dye polyester fabric with disperse dyes to achieve a level and durable shade.

Procedure:

Dye Bath Preparation:

Prepare a dye bath with softened water. If using hard water, add a sequestering agent

(e.g., Calgon, 1 g/L).[8][9]

Create a paste with the required amount of disperse dye powder (e.g., 1-4% on weight

of fabric) and a small amount of tepid water.[8][9]

Add a dispersing agent (1 g/L) to the dye paste to prevent aggregation and ensure a

stable dispersion.[2][9]

Add the pre-dispersed dye solution to the main dye bath.[11]

Add a levelling agent (optional, 1.0 g/L) to improve uniform dyeing.[9][12]

Adjust the pH of the dye bath to an acidic range of 4.5-5.5 using acetic acid.[3][6][9]

This pH range is crucial for the stability of the dye and satisfactory exhaustion.[2][3]

Dyeing Cycle:

Introduce the scoured fabric into the high-temperature dyeing machine.[9]

Add the prepared dye bath solution.
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Start circulation and gradually raise the temperature to 130°C over 30-40 minutes (rate

of ~1.5-2.0°C/minute).[9][13]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade

depth, to allow for dye diffusion and fixation.[7][9]

Slowly cool the dye bath down to 80°C before draining to avoid shocking the fabric,

which can cause creases.[9]

Rinsing:

Rinse the dyed fabric with hot water, followed by a cold water rinse.[2]

Post-Treatment (Reduction Clearing)
Reduction clearing is a crucial step to remove any unfixed dye particles from the fabric surface,

which significantly improves wash and rubbing fastness.[9]

Objective: To enhance the colorfastness of the dyed fabric.

Procedure:

Prepare a clearing bath containing Sodium Hydrosulfite (1-2 g/L) and Caustic Soda (1-2

g/L).[9]

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes.[9][11]

Rinse the fabric thoroughly with hot water.

Neutralize the fabric with a dilute acetic acid solution (0.5-1.0 g/L) at 50°C.[13]

Perform a final cold water rinse and then dry the fabric.[2]

II. Data Presentation
Quantitative data for the disperse dyeing process is summarized in the tables below.

Table 1: Typical Dye Bath Formulation for High-Temperature Dyeing
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Component Concentration Purpose

Disperse Dye 1-4% (o.w.f.)* Coloration

Dispersing Agent 1 g/L
Prevents dye aggregation.[2]

[9]

Acetic Acid 1 g/L
Maintains acidic pH (4.5-5.5)

for optimal dyeing.[2][3]

Levelling Agent 1 g/L (Optional)
Promotes uniform dye uptake.

[9]

Sequestering Agent 1 g/L (If using hard water)
Chelates metal ions like Ca²⁺

and Mg²⁺.[8][11]

Liquor Ratio (M:L) 1:10 - 1:15
Ratio of material weight to

liquor volume.[2][10]

*o.w.f. = on weight of fabric

Table 2: Process Parameters for High-Temperature Exhaust Dyeing of Polyester
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Parameter Value Rationale

Starting Temperature 50-60°C
Allows for even initial wetting

and chemical distribution.[3]

Heating Rate 1.5-2.0 °C/minute
Gradual heating prevents

uneven dyeing.[13]

Dyeing Temperature 120-130°C

Essential for swelling polyester

fibers and enabling dye

diffusion.[6][7][9]

Dyeing Time 30-60 minutes

Duration at peak temperature

for dye penetration and

fixation.[7][9]

Cooling Rate 2.0 °C/minute
Slow cooling prevents thermal

shock and fabric creasing.[11]

pH 4.5-5.5
Ensures dye stability and

optimal exhaustion.[3][6][9]

Table 3: Reduction Clearing Formulation and Conditions

Chemical Concentration Temperature Time

Sodium Hydrosulfite 1-2 g/L 70-80°C 15-20 minutes

Caustic Soda (NaOH) 1-2 g/L 70-80°C 15-20 minutes

Table 4: Typical Colorfastness Ratings of Disperse Dyes on Polyester

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://m.youtube.com/watch?v=HCG5c290mMs
https://www.colourinn.in/what-is-disperse-dyeing-a-complete-guide-to-dyeing-synthetics/
https://autumnchem.com/disperse-dyeing-the-core-technique-for-polyester-fabric-coloring/
https://autumnchem.com/how-to-dye-polyester-with-disperse-dyes-step-by-step/
https://autumnchem.com/disperse-dyeing-the-core-technique-for-polyester-fabric-coloring/
https://autumnchem.com/how-to-dye-polyester-with-disperse-dyes-step-by-step/
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_the_Dyeing_Process_for_Disperse_Blue_54.pdf
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.colourinn.in/what-is-disperse-dyeing-a-complete-guide-to-dyeing-synthetics/
https://autumnchem.com/how-to-dye-polyester-with-disperse-dyes-step-by-step/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fastness Property
Test Method
(Example)

Typical Rating (1-5
Scale)

Description

Washing Fastness ISO 105-C06 4-5

Excellent resistance to

color change and

staining during

washing.[2]

Rubbing Fastness ISO 105-X12 4-5 (Dry), 3-4 (Wet)

Good resistance to

color transfer upon

rubbing.

Light Fastness ISO 105-B02 4-5

Fair to good

resistance to fading

when exposed to light.

[2]

Sublimation Fastness ISO 105-P01 4-5

High resistance to dye

sublimation during

storage or heat

treatments.[14]

Note: Ratings can vary based on dye chemistry, concentration, and processing. A higher rating

indicates better fastness.

III. Visualization of Experimental Workflow
The following diagram illustrates the complete workflow for the disperse dyeing of synthetic

fabrics using the high-temperature exhaust method.
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1. Pre-Treatment

2. Dyeing Process

3. Post-Treatment

Raw Synthetic Fabric

Scouring
(Detergent + Soda Ash)

Warm & Cold Rinse

High-Temperature Dyeing
(Ramp to 130°C, Hold 30-60 min)

Scoured Fabric

Dye Bath Preparation
(Dye, Dispersant, Acetic Acid)

Controlled Cooling to 80°C

Reduction Clearing
(NaOH + Sodium Hydrosulfite @ 80°C)

Dyed Fabric

Hot Rinse & Neutralization

Drying & Finishing

Dyed Fabric

Click to download full resolution via product page

Caption: Workflow for High-Temperature Exhaust Dyeing of Synthetic Fabrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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